Cas no 127716-76-1 (9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-)
127716-76-1 structure
Product Name:9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-
CAS No:127716-76-1
MF:C18H16O6
MW:328.316045761108
CID:195470
PubChem ID:14492422
Update Time:2025-04-19
9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-
- 9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-butenyl)- (9CI)
- Morusignin B
- 1,3,5,8-Tetrahydroxy-2-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 1,3,5,8-Tetrahydroxy-2-(3-methyl-2-butenyl)xanthone
- DTXSID801174709
- 127716-76-1
- 1,3,5,8-TETRAHYDROXY-2-(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
- CHEBI:174399
- 1,3,5,8-tetrahydroxy-2-(3-methylbut-2-enyl)xanthen-9-one
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- Inchi: 1S/C18H16O6/c1-8(2)3-4-9-12(21)7-13-15(16(9)22)17(23)14-10(19)5-6-11(20)18(14)24-13/h3,5-7,19-22H,4H2,1-2H3
- InChI Key: AQSBDDHXYVQYHC-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=C(C=2C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O)O
Computed Properties
- Exact Mass: 328.09468
- Monoisotopic Mass: 328.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 107.22
9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
127716-76-1 (9H-Xanthen-9-one,1,3,5,8-tetrahydroxy-2-(3-methyl-2-buten-1-yl)-) Related Products
- 20931-37-7(beta-Mangostin)
- 31271-07-5(Gamma-Mangostin)
- 15404-76-9(Fuscaxanthone C)
- 135541-40-1(Cudraxanthone L)
- 112649-21-5(9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-)
- 776325-66-7(1,4,5,6-Tetrahydroxy-7,8-diprenylxanthone)
- 6147-11-1(alpha-Mangostin)
- 20245-39-0(1,3,7-Trihydroxy-2-prenylxanthone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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